Cas no 704877-28-1 (<br>7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic aci d ethyl ester)

• Product Name: <br>7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic aci d ethyl ester
• CAS No: 704877-28-1
• MF: C₉H₈F₃N₅O₂
• MW: 275.187331199646
• CID: 3081713
• PubChem ID: 1252117
• Update Time: 2025-11-02

<br>7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic aci d ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic aci d ethyl ester
• 704877-28-1
• starbld0016205
• BBL003879
• AKOS002815896
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-2-trifluoromethyl-, ethyl ester
• ethyl 7-amino-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CS-0315650
• ethyl 7-amino-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• VS-01443
• STK397908
• HMS1600G14
• AKOS002671335

• Inchi： 1S/C9H8F3N5O2/c1-2-19-6(18)4-3-14-8-15-7(9(10,11)12)16-17(8)5(4)13/h3H,2,13H2,1H3
• InChI Key： HGURVPKJNJVLLB-UHFFFAOYSA-N
• SMILES： FC(C1N=C2N=CC(C(=O)OCC)=C(N)N2N=1)(F)F

Computed Properties

• Exact Mass: 275.063
• Monoisotopic Mass: 275.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.4Ų

Additional information on <br>7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic aci d ethyl ester

Introduction to 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester (CAS No. 704877-28-1)

The compound 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester, identified by its CAS number 704877-28-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of multiple fluorine atoms and functional groups such as the amino and ester moieties enhances its potential as a pharmacophore in drug discovery.

Recent studies have highlighted the importance of fluorinated pyrimidines in medicinal chemistry. The introduction of fluorine atoms into organic molecules often modulates their pharmacokinetic and pharmacodynamic properties, leading to improved bioavailability, metabolic stability, and binding affinity. In the case of 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester, the trifluoromethyl group at the 2-position plays a crucial role in enhancing its interaction with biological targets. This modification has been shown to strengthen binding interactions with enzymes and receptors, making it a promising candidate for further exploration in therapeutic applications.

The [1,2,4]triazolo[1,5-a]pyrimidine core is a well-documented motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities including antiviral, anticancer, and anti-inflammatory properties. The structural flexibility of this scaffold allows for the introduction of various substituents that can fine-tune its biological profile. The carboxylic acid ethyl ester functionality at the 6-position provides an additional site for chemical modification, enabling the synthesis of more complex derivatives through further functionalization.

One of the most compelling aspects of 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester is its potential as a precursor in the development of novel therapeutic agents. Researchers have been exploring its utility in designing molecules that target specific disease pathways. For instance, studies have indicated that this compound may interfere with key enzymatic processes involved in cancer cell proliferation. The ability to modulate these pathways holds promise for the development of next-generation anticancer drugs.

The synthesis of 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. The use of fluorinated intermediates necessitates careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce such compounds with greater efficiency and scalability, which is essential for both academic research and industrial applications.

In recent years, computational chemistry has played an increasingly important role in the design and optimization of drug candidates like 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required to bring new drugs to market while improving their overall efficacy and safety profiles.

The potential applications of this compound extend beyond oncology. Preliminary studies have suggested that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. As antibiotic resistance continues to pose a significant global health challenge, compounds like 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester could provide valuable tools in the fight against resistant pathogens.

The role of fluorine in modulating drug properties cannot be overstated. Fluorinated pyrimidines are known for their ability to enhance lipophilicity and metabolic stability while maintaining good water solubility. These characteristics make them ideal candidates for oral administration and improve overall drug delivery systems. The incorporation of fluorine into 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester exemplifies how small structural changes can have profound effects on a molecule's behavior in vivo.

Future research directions for this compound include further exploration of its mechanism of action and identification of novel therapeutic applications. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening assays, 7-Amino-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester may unlock new possibilities in drug discovery and development. Its unique structural features make it a compelling candidate for interdisciplinary studies that bridge organic chemistry with biochemistry and pharmacology.